Cas no 2228550-79-4 (tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate
• CAS No: 2228550-79-4
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 6183285
• PubChem ID: 165970894
• Update Time: 2025-06-15

tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate
• tert-butyl N-{5-[1-(aminomethyl)cyclobutyl]pyrimidin-2-yl}carbamate
• EN300-1882446
• 2228550-79-4

• Inchi： 1S/C14H22N4O2/c1-13(2,3)20-12(19)18-11-16-7-10(8-17-11)14(9-15)5-4-6-14/h7-8H,4-6,9,15H2,1-3H3,(H,16,17,18,19)
• InChI Key： IJWFZUXJIHAVTM-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)C1(CN)CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate

Introduction to tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate (CAS No. 2228550-79-4)

tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate, a compound with the CAS number 2228550-79-4, is a sophisticated molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a pyrimidine ring substituted with an aminomethyl cyclobutyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate typically involves multi-step reactions, including the formation of the pyrimidine ring, the introduction of the cyclobutyl and aminomethyl groups, and the final protection step with tert-butyl carbamate. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for further research and development.

In terms of its biological activities, tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to modulate kinases, which are crucial enzymes in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

Recent studies have also explored the pharmacokinetic properties of tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate. These investigations have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize its use as a therapeutic agent. The tert-butyl carbamate group plays a crucial role in enhancing the stability and bioavailability of the compound, making it a valuable candidate for drug development.

The safety profile of tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound exhibits favorable safety margins, with minimal adverse effects observed at therapeutic doses. These findings support its potential for further clinical evaluation.

In addition to its therapeutic applications, tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate has also been investigated for its use as a tool compound in biochemical assays. Its unique structure and functional groups make it suitable for probing specific biological processes and validating target engagement in cellular models. This versatility enhances its value as a research tool in both academic and industrial settings.

The current landscape of medicinal chemistry is rapidly evolving, driven by advances in computational methods, high-throughput screening technologies, and structural biology. These advancements have facilitated the identification and optimization of compounds like tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate. Machine learning algorithms and artificial intelligence (AI) are increasingly being employed to predict the biological activities and optimize the properties of such molecules, further accelerating their development into potential therapeutics.

In conclusion, tert-butyl N-{5-1-(aminomethyl)cyclobutylpyrimidin-2-yl}carbamate (CAS No. 2228550-79-4) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activities, and promising safety profile make it an attractive candidate for further investigation and development. As research continues to advance, this compound may play a crucial role in addressing unmet medical needs and improving patient outcomes.